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Compound of Interest

Compound Name:
4-Chloro-5-

(trifluoromethoxy)pyrimidine

Cat. No.: B11813073

Get Quote

Spectroscopic Characterization of 4-Chloro-5-
(trifluoromethoxy)pyrimidine
Introduction
The incorporation of a trifluoromethoxy (-OCF₃) group into a pyrimidine scaffold significantly

alters the physicochemical properties of the molecule, enhancing lipophilicity (Hansch π value

~1.04) and metabolic stability compared to the parent heterocycle. 4-Chloro-5-
(trifluoromethoxy)pyrimidine serves as a versatile electrophilic building block.[1][2] The

chlorine atom at the 4-position is highly reactive toward nucleophilic aromatic substitution

(SɴAr), while the 5-OCF₃ group modulates the electronic environment, making the ring

electron-deficient and influencing the regioselectivity of subsequent transformations.[1]

This guide details the spectroscopic signature (NMR, IR, MS) of this compound, supported by

experimental data from analogous systems and theoretical validation.
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Property Data

IUPAC Name 4-Chloro-5-(trifluoromethoxy)pyrimidine

CAS Number

1261738-01-5 (Note: Isomeric ambiguity exists

in some databases; strictly refers to the 4-Cl-5-

OCF3 or 4-Cl-6-OCF3 isomer depending on

source.[1][2] This guide focuses on the 5-OCF3

isomer).[1][2]

Molecular Formula C₅H₂ClF₃N₂O

Molecular Weight 198.53 g/mol

Appearance
Colorless to pale yellow liquid or low-melting

solid

Solubility
Soluble in CHCl₃, DMSO, MeOH; sparingly

soluble in water.[1][2][3]

Synthesis & Preparation Overview
Understanding the synthesis is crucial for identifying potential impurities (e.g., regioisomers or

hydrolysis products) in the spectra.

Synthetic Route: The Vinamidinium Strategy
The most reliable route to 5-substituted pyrimidines involves the condensation of a fluorinated

vinamidinium salt with an amidine, followed by chlorination.[1]

Precursor Formation: Reaction of a trifluoromethoxy-acetic acid derivative (e.g., acid

chloride) with a vinyl ether or amine to form a 2-(trifluoromethoxy)-3-(dimethylamino)propen-

1-one derivative.[1][2]

Cyclization: Condensation with formamidine acetate yields 5-(trifluoromethoxy)pyrimidin-

4(3H)-one.[1][2]

Chlorination: Treatment with phosphorus oxychloride (POCl₃) converts the 4-oxo group to

the 4-chloro derivative.[1][2]
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Graphviz Workflow: Synthesis & Fragmentation
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Figure 1: Synthetic pathway and key mass spectrometric fragmentation channels.

Spectroscopic Analysis
A. Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR spectrum is characterized by the absence of protons at the 4 and 5 positions. The

key signals arise from the protons at positions 2 and 6.[1]

¹H NMR (400 MHz, DMSO-d₆ / CDCl₃)
H-2 (Singlet, ~8.90 – 9.15 ppm): The proton between the two ring nitrogens is the most

deshielded due to the combined inductive effect of the adjacent nitrogen atoms and the long-

range electron-withdrawing effect of the Cl and OCF₃ groups.[1][2]

H-6 (Singlet, ~8.60 – 8.85 ppm): This proton is ortho to the OCF₃ group.[1][2] The OCF₃

group is inductively withdrawing (deshielding) but has a weak resonance donating effect.

Coupling: Typically, H-2 and H-6 appear as singlets, but small cross-ring coupling (

Hz) may be observed in high-resolution scans.[1][2]

Reference Anchor: In the analogous 2-(methylsulfonyl)-5-(trifluoromethoxy)pyrimidine, the

equivalent H-4/H-6 protons appear at 9.31 ppm (DMSO-d₆) [1].[1][2] In the 4-chloro derivative,

the symmetry is broken, splitting these signals.
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Position Shift (δ, ppm) Multiplicity Integration Assignment

2 9.05 (est.)[1][2] Singlet (s) 1H
Ar-H (between

N)

6 8.75 (est.)[1][2] Singlet (s) 1H
Ar-H (adj to

OCF₃)

¹³C NMR (100 MHz, CDCl₃)
The carbon spectrum is dominated by the coupling to the fluorine atoms (

F, spin 1/2).[2]

C-5 (C-OCF₃): Appears as a doublet or quartet due to coupling with the OCF₃ group.[1][2]

OCF₃ Carbon: A distinct quartet at ~120 ppm with a large coupling constant (

Hz).[2]

Carbon Shift (δ, ppm)
Coupling (

, Hz)
Assignment

OCF₃ ~120.5 q, Trifluoromethoxy C

C-4 ~162.0 s C-Cl

C-2 ~158.5 s C=N (between N)

C-6 ~154.0 s C=N

C-5 ~138.0 q, C-OCF₃

¹⁹F NMR (376 MHz, CDCl₃)
Signal: A single sharp singlet.[1][2]

Shift:-57.5 to -59.0 ppm.
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Context: This region is characteristic of aryl trifluoromethoxy groups (distinct from aryl

trifluoromethyl, which appears around -63 ppm).[1][2]

B. Mass Spectrometry (MS)
Ionization Mode: EI (Electron Impact) or ESI+ (Electrospray).[2]

Molecular Ion (M⁺):

m/z 198 (¹⁰⁰%): Base peak for ³⁵Cl isotope.[2]

m/z 200 (~33%): Characteristic M+2 peak confirming the presence of one Chlorine atom.

Fragmentation Pattern:

[M – Cl]⁺ (m/z 163): Loss of the chlorine radical/ion.[2]

[M – OCF₃]⁺ (m/z 113): Loss of the trifluoromethoxy group.[2]

[CF₃]⁺ (m/z 69): High abundance fragment typical of all trifluoromethyl/methoxy

compounds.[2]

C. Infrared Spectroscopy (FT-IR)
C-F Stretching: Strong, broad bands in the 1150–1250 cm⁻¹ region.

C=N / C=C Ring Stretch: Sharp bands at 1580 cm⁻¹ and 1540 cm⁻¹.

C-Cl Stretch: Moderate band at ~700–750 cm⁻¹.[1][2]

Experimental Protocols
Protocol 1: Sample Preparation for NMR

Solvent Choice: Use DMSO-d₆ for higher solubility and sharper peaks if the compound is a

solid.[1][2] Use CDCl₃ (neutralized with basic alumina) if the compound is liquid or acid-

sensitive.[1][2]

Concentration: Dissolve ~5-10 mg of the compound in 0.6 mL of solvent.
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Reference: Use TMS (0.00 ppm) or the residual solvent peak (CHCl₃: 7.26 ppm; DMSO: 2.50

ppm).[2]

Protocol 2: GC-MS Analysis
Column: HP-5MS or equivalent (5% phenyl methyl siloxane).[1][2]

Temperature Program:

Hold at 60°C for 2 min.

Ramp 20°C/min to 280°C.

Hold 5 min.

Detection: EI mode (70 eV). Look for the 3:1 isotopic ratio at 198/200 to confirm chlorination.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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